Cas no 68-95-1 (N-Acetyl-L-proline)
N-Acetyl-L-proline is a modified amino acid derivative where the acetyl group is attached to the nitrogen of L-proline. This modification enhances its solubility and stability, making it valuable in peptide synthesis and biochemical research. The acetyl group protects the amino functionality, allowing selective reactions at the carboxyl group, which is useful in controlled coupling reactions. N-Acetyl-L-proline is also employed in studying proline metabolism and enzyme interactions due to its structural similarity to natural proline. Its high purity and consistent quality ensure reliable performance in applications such as pharmaceutical intermediates and proteomics research. The compound’s compatibility with aqueous and organic solvents further broadens its utility in diverse experimental setups.
N-Acetyl-L-proline structure
Product Name:N-Acetyl-L-proline
CAS No:68-95-1
MF:C7H11NO3
MW:157.167142152786
MDL:MFCD00020837
CID:33888
PubChem ID:66141
Update Time:2025-10-29
N-Acetyl-L-proline Chemical and Physical Properties
Names and Identifiers
-
- N-Acetyl-L-proline
- Ac-Pro-OH
- (2S)-1-acetylpyrrolidine-2-carboxylic acid
- (S)-1-ACETYL-PYRROLIDINE-2-CARBOXYLIC ACID
- N-Acethyl-L-proline
- Proline,1-acetyl-, L- (6CI,7CI,8CI)
- (S)-(-)-N-Acetylproline
- (S)-N-Acetylproline
- 1-Acetylproline
- L-N-Acetylproline
- N-Acetylproline
- NSC280718
- Acetylproline
- 1-Acetyl-L-proline
- Acetyl proline
- L-Proline, 1-acetyl-
- (S)-1-acetylpyrrolidine-2-carboxylic acid
- Acetyl-L-Proline
- CC8XZ138VZ
- L-Proline, 1-acetyl- (9CI)
- GNMSLDIYJOSUSW-LURJTMIESA-N
- N7P
- Proline, 1-acetyl-, L-
- acetyl-proline
- 4avs
- N-Acetyl Proline
- 1-Ace
- DS-13404
- DL-Proline, 1-acetyl-
- Q-101648
- 1ST170582
- EINECS 200-698-9
- (S)-acetyl-pyrrolidine-2-carboxylic acid
- NSC 280718
- 68-95-1
- CHEMBL1234599
- MFCD00020837
- HY-W004114
- EN300-211779
- CHEBI:21560
- HMS2765I14
- DB03360
- J-300220
- SCHEMBL358379
- AKOS000302142
- N-Acetyl-L-proline, Vetec(TM) reagent grade, 98%
- MLS000774349
- CS-W004114
- SMR000365399
- Z85923459
- AKOS001121369
- NS00041126
- Q27094301
- 1-Acetylproline #
- DTXSID00910312
- UNII-CC8XZ138VZ
- NSC-280718
- Proline, 1-acetyl-, L-(8CI)
- MSK170582
- ACETYL PROLINE [INCI]
- FA10864
- DTXCID301339360
- 200-698-9
- A44136
- L-Proline, 1-acetyl-(9CI)
-
- MDL： MFCD00020837
- Inchi： 1S/C7H11NO3/c1-5(9)8-4-2-3-6(8)7(10)11/h6H,2-4H2,1H3,(H,10,11)
- InChI Key： GNMSLDIYJOSUSW-UHFFFAOYSA-N
- SMILES： OC(C1CCCN1C(C)=O)=O
- BRN： 83200
Computed Properties
- Exact Mass: 157.07400
- Monoisotopic Mass: 157.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.7
- Topological Polar Surface Area: 57.6
Experimental Properties
- Color/Form: White acicular crystals
- Density: 1.2740
- Melting Point: 115-117 ºC
- Boiling Point: 366.2℃ at 760 mmHg
- Flash Point: 175.3℃
- PSA: 57.61000
- LogP: 0.01980
- Specific Rotation: -86 º (c=1 EtOH)
- Solubility: Uncertain
N-Acetyl-L-proline Security Information
- Signal Word：Danger
- Hazard Statement： H301 + H311 + H331-H373-H411
-
Warning Statement：
Missing Phrase - N15.00950417-P260-P280-P302
P352
P312-P304
P340
P312-P403
P233 - Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S24/25
- RTECS：ZE8925000
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：2-8°C
- Packing Group：I; II; III
- Safety Term：S24/25
- Packing Group：I; II; III
N-Acetyl-L-proline Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
N-Acetyl-L-proline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A187590-10g |
N-Acetyl-L-proline |
68-95-1 | 10g |
$ 127.00 | 2023-09-09 | ||
| TRC | A187590-100g |
N-Acetyl-L-proline |
68-95-1 | 100g |
$ 581.00 | 2023-09-09 | ||
| Chemenu | CM119372-500g |
N-Acetyl-L-proline |
68-95-1 | 98% | 500g |
$241 | 2021-06-09 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | A0783-1G |
N-Acetyl-L-proline |
68-95-1 | 1G |
￥564.11 | 2022-02-23 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | A0783-5G |
N-Acetyl-L-proline |
68-95-1 | 5G |
￥1146.18 | 2022-02-23 | ||
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0684019951- 5g |
N-Acetyl-L-proline |
68-95-1 | 90% | 5g |
¥ 63.5 | 2021-05-18 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0684019943- 25g |
N-Acetyl-L-proline |
68-95-1 | 90% | 25g |
¥ 129.4 | 2021-05-18 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0684019935- 100g |
N-Acetyl-L-proline |
68-95-1 | 90% | 100g |
¥ 411.8 | 2021-05-18 | |
| Fluorochem | 060306-1g |
S)-1-Acetyl-pyrrolidine-2-carboxylic acid |
68-95-1 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 060306-10g |
S)-1-Acetyl-pyrrolidine-2-carboxylic acid |
68-95-1 | 98% | 10g |
￡12.00 | 2022-03-01 |
N-Acetyl-L-proline Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:68-95-1)N-Acetyl-L-proline
Order Number:A836295
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:36
Price ($):336.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:68-95-1)N-Acetyl-L-proline
Order Number:sfd1594
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
N-Acetyl-L-proline Related Literature
-
1. A study of the cis/trans isomerism of N-acetyl-L-proline in aqueous solution by 17O n.m.r. spectroscopyJürgen Lauterwein,Ioannis P. Gerothanassis,Roger N. Hunston J. Chem. Soc. Chem. Commun. 1984 367
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Refaat B. Hamed,J. Ruben Gomez-Castellanos,Luc Henry,Christian Ducho,Michael A. McDonough,Christopher J. Schofield Nat. Prod. Rep. 2013 30 21
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3. Synthesis and characterisation of some new N-nitrosodipeptidesBrian C. Challis,Jamie R. Milligan,Robert C. Mitchell J. Chem. Soc. Perkin Trans. 1 1990 3103
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Nuchareenat Wiratpruk,Guneet K. Bindra,Alex Hamilton,Mark D. Hulett,Peter J. Barnard Dalton Trans. 2022 51 7630
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Hiroshi Kusamoto,Akio Shiba,Masaya Tsunehiro,Haruto Fujioka,Emiko Kinoshita-Kikuta,Eiji Kinoshita,Tohru Koike Dalton Trans. 2018 47 1841
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